Cas no 80221-07-4 (2-Butynedioic acid, bis[2-(diethylamino)ethyl] ester)

• Product name: 2-Butynedioic acid, bis[2-(diethylamino)ethyl] ester
• CAS No: 80221-07-4
• MF: C₁₆H₂₈N₂O₄
• MW: 312.404524803162
• CID: 706039
• PubChem ID: 13272792

2-Butynedioic acid, bis[2-(diethylamino)ethyl] ester Chemical and Physical Properties

Names and Identifiers

• 2-Butynedioic acid, bis[2-(diethylamino)ethyl] ester
• bis[2-(diethylamino)ethyl] but-2-ynedioate
• 80221-07-4
• DTXSID60533763
• SCHEMBL16437053

• Inchi： InChI=1S/C16H28N2O4/c1-5-17(6-2)11-13-21-15(19)9-10-16(20)22-14-12-18(7-3)8-4/h5-8,11-14H2,1-4H3
• InChI Key： XZEFAUAKLIZMTK-UHFFFAOYSA-N
• SMILES： CCN(CC)CCOC(=O)C#CC(=O)OCCN(CC)CC

Computed Properties

• Exact Mass: 312.20490738g/mol
• Monoisotopic Mass: 312.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 12
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 59.1Ų